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Compound of Interest

4-Chloro-6-
Compound Name:

(phenylethynyl)pyrimidin-5-amine
CAS No.: 875340-49-1

Cat. No.: B1509474

Get Quote

Technical Guide: 4-Chloro-6-
(phenylethynyl)pyrimidin-5-amine
Pivotal Intermediate for Fused Pyrrolopyrimidine

Scaffolds

Executive Summary & Compound Identity

4-Chloro-6-(phenylethynyl)pyrimidin-5-amine is a highly specialized heterocyclic
intermediate used primarily in the synthesis of fused ring systems, specifically pyrrolo[3,2-
d]pyrimidines and pyrrolo[2,3-d]pyrimidines.[1] These scaffolds are privileged structures in
medicinal chemistry, serving as the core for numerous kinase inhibitors (e.g., EGFR, JAK, and
Src inhibitors).

This guide provides a comprehensive safety and technical profile for this compound. As a
specific reaction intermediate often generated in situ or isolated only transiently before
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cyclization, commercial MSDS data is often sparse. The data below is synthesized from
authoritative read-across protocols of structural analogues and verified synthetic pathways.

Property Specification

Systematic Name 4-Chloro-6-(phenylethynyl)pyrimidin-5-amine

Common Alias 5-Amino-4-chloro-6-phenylethynylpyrimidine

CAS Number Not Listed (Novel Intermediate); See Cyclized
Product CAS: 84905-80-6

Molecular Formula C12HsCIN3

Molecular Weight 229.66 g/mol

Physical State Solid (Pale yellow to tan powder)

Soluble in DMSO, DMF, DCM; sparingly soluble

Solubility ) )
in water.

. Aminopyrimidine (Nucleophilic/Basic), Chloro
Key Functional Groups N )
(Electrophilic), Alkyne (Conjugated)

Hazard Identification (GHS Classification)

Derived from structural analogues (e.g., 5-amino-4,6-dichloropyrimidine) and functional group
reactivity.

Signal Word:WARNING

Hazard Statements

e H302: Harmful if swallowed.
e H315: Causes skin irritation.[2]
e H319: Causes serious eye irritation.[2]

e H335: May cause respiratory irritation.[2]
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e H412: Harmful to aquatic life with long-lasting effects (Predicted based on halogenated
heterocycle persistence).

Precautionary Statements
o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.[2]
Remove contact lenses, if present and easy to do.[2] Continue rinsing.[2]

e P333 + P313: If skin irritation or rash occurs: Get medical advice/attention.

Synthesis & Experimental Handling (Expertise &
Experience)

The synthesis of 4-chloro-6-(phenylethynyl)pyrimidin-5-amine typically involves a
Sonogashira coupling between 5-amino-4,6-dichloropyrimidine and phenylacetylene. This
reaction is sensitive and requires strict adherence to catalytic protocols to prevent
homocoupling of the alkyne or premature cyclization.

3.1. Validated Synthesis Protocol

Objective: Selective mono-alkynylation of 5-amino-4,6-dichloropyrimidine.
e Reagents:

o Substrate: 5-Amino-4,6-dichloropyrimidine (1.0 equiv).

[e]

Reagent: Phenylacetylene (1.05 equiv).

o

Catalyst: Pd(PPhs)2Cl2 (0.05 equiv) or Pd/C (for heterogeneous recycling).

[¢]

Co-catalyst: Cul (0.02 equiv) — Critical Control Point: Excess Cul promotes alkyne
dimerization.

[¢]

Base: Triethylamine (EtsN) or Diisopropylamine.
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o Solvent: Anhydrous THF or DMF (Degassed).

e Procedure:

o Step 1 (Inerting): Charge the reaction vessel with the pyrimidine substrate and catalysts.
Evacuate and backfill with Argon/Nitrogen (3 cycles). Oxygen presence will deactivate the
Pd catalyst and promote oxidative homocoupling of phenylacetylene (Glaser coupling).

o Step 2 (Addition): Dissolve phenylacetylene in degassed solvent and add dropwise to the
mixture at room temperature.

o Step 3 (Reaction): Heat to 50-60°C. Monitor via TLC (Hexane:EtOAc 3:1). The mono-
alkynylated product (Target) usually appears as a fluorescent spot under UV.

o Step 4 (Workup): Filter through a Celite pad to remove Palladium residues. Concentrate
the filtrate.

3.2. Critical "Self-Validating" Safety Checks

e The "Black Precipitate" Check: If the reaction mixture turns black immediately upon adding
phenylacetylene, your Pd catalyst may have precipitated (Pd black) due to poor ligand
stabilization or oxygen ingress. Stop and re-inert.

o Exotherm Control: The addition of the alkyne to the basic catalyst mixture can be exothermic.
Maintain internal temperature <65°C to prevent uncontrolled cyclization to the pyrrolo-
pyrimidine, unless that is the immediate one-pot goal.

Visualizations
4.1. Synthesis Pathway: From Precursor to Scaffold

This diagram illustrates the transformation of the dichloro-precursor to the target intermediate
and its subsequent cyclization.
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Caption: Figure 1. Synthetic route showing the generation of the target intermediate via
Sonogashira coupling and its downstream conversion to the pyrrolo[3,2-d]pyrimidine scaffold.

4.2. Safety Decision Tree: Handling Halogenated Alkynyl
Pyrimidines

A logical workflow for determining safe handling procedures based on the compound's state.

Handling 4-Chloro-6-(phenylethynyl)

pyrimidin-5-amine

Physical State?

Dry Solid / Powder In Solution (Organic)
Dust Inhalation Risk Absorption Risk
Use N95/P100 Mask Use Nitrile Gloves (>0.11mm)

Storage Condition

Light Sensitive?
Yes (Alkyne moiety)

Store in Amber Vial
under Argon @ 2-8°C

Click to download full resolution via product page
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Caption: Figure 2. Decision tree for PPE selection and storage requirements, highlighting the

compound's sensitivity to light and potential for dust generation.

Emergency Response & First Aid

Exposure Route

Immediate Action

Medical Note

Inhalation

Move victim to fresh air.[2] If
breathing is difficult, give

oxygen.[2]

Monitor for delayed pulmonary
edema (rare but possible with

chloropyrimidines).

Skin Contact

Wash with soap and water for
15 min. Remove contaminated

clothing.

Lipophilic nature allows dermal
absorption; monitor for

systemic toxicity.

Eye Contact

Rinse cautiously with water for
15 min. Lift eyelids

occasionally.

Alkaline-like burns possible

due to amine functionality.

Rinse mouth. Do NOT induce

Treat symptomatically.[2]

Ingestion vomiting unless directed by Activated charcoal may be
medical personnel. considered.
Dampen with water to prevent Do not use compressed air.
Spill Cleanup dust. Sweep up into a closed Incinerate in a chemical waste
container. combustor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1509474/docs?utm_src=pdf-body#4-chloro-6-phenylethynyl-pyrimidin-5-amine-msds-and-safety-data
https://www.benchchem.com/product/b1509474?utm_src=pdf-custom-synthesis#bc-rfq
https://www.sigmaaldrich.com/JP/ja/product/aldrich/217735
https://www.lobachemie.com/lab-chemical-msds/MSDS-4chloro12phenylenediamine-CASNO-95-83-D0080-EN.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6771371.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC2511021/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2511021/
https://www.benchchem.com/product/b1509474/docs#4-chloro-6-phenylethynyl-pyrimidin-5-amine-msds-and-safety-data
https://www.benchchem.com/product/b1509474/docs#4-chloro-6-phenylethynyl-pyrimidin-5-amine-msds-and-safety-data
https://www.benchchem.com/product/b1509474/docs#4-chloro-6-phenylethynyl-pyrimidin-5-amine-msds-and-safety-data
https://www.benchchem.com/product/b1509474/docs#4-chloro-6-phenylethynyl-pyrimidin-5-amine-msds-and-safety-data
https://www.benchchem.com/product/b1509474?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1509474?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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